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Compound of Interest

Compound Name:
m-PEG5-phosphonic acid ethyl

ester

Cat. No.: B609273 Get Quote

An in-depth guide on the safety and handling of m-PEG5-phosphonic acid ethyl ester for

researchers, scientists, and drug development professionals.

Disclaimer: A specific, official Safety Data Sheet (SDS) for m-PEG5-phosphonic acid ethyl
ester (CAS No. 1807512-42-0) was not publicly available at the time of this writing. The

following information is a compilation of data from chemical suppliers and safety data for

structurally related compounds, such as phosphonic acid and its esters. This guide is intended

for informational purposes only and should not be considered a substitute for a manufacturer-

provided SDS. Always consult the official SDS from your supplier before handling this chemical.

Chemical Identification
m-PEG5-phosphonic acid ethyl ester is a heterobifunctional PEG linker used in

bioconjugation and for the synthesis of Proteolysis Targeting Chimeras (PROTACs)[1][2]. It is

intended for research use only and is not for human or veterinary use[3].
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Identifier Value

Chemical Name m-PEG5-phosphonic acid ethyl ester

Synonyms

Diethyl (2,5,8,11,14-pentaoxahexadecan-16-

yl)phosphonate, 1-[2-[2-[2-(2-

diethoxyphosphorylethoxy)ethoxy]ethoxy]ethoxy

]-2-methoxyethane[4]

CAS Number 1807512-42-0[1][3][4][5]

Molecular Formula C15H33O8P[1][4][5]

Molecular Weight 372.39 g/mol [1][5][6]

Chemical Structure CCOP(=O)(CCOCCOCCOCCOCCOC)OCC[1]

Representative Hazard Profile
The specific toxicological properties of m-PEG5-phosphonic acid ethyl ester have not been

fully investigated[7]. However, based on the safety data for related phosphonic acid

compounds, the following hazards may be present.

GHS Hazard Classification (Potential, based on related compounds):
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed[8]

Skin Corrosion/Irritation 1A - 2

H314: Causes severe skin

burns and eye damage / H315:

Causes skin irritation[8][9]

Serious Eye Damage/Eye

Irritation
1 - 2

H318: Causes serious eye

damage / H319: Causes

serious eye irritation[8][9]

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation[9]

Hazardous to the Aquatic

Environment, Chronic
2

H411: Toxic to aquatic life with

long lasting effects[8]

Corrosive to metals 1
H290: May be corrosive to

metals[8]

Precautionary Statements (Recommended):

Users should wash hands and any exposed skin thoroughly after handling[7]. Do not eat, drink,

or smoke when using this product[8]. Avoid breathing dust, fumes, gas, mist, vapors, or

spray[7]. Wear protective gloves, protective clothing, eye protection, and face protection[7][8]

[9]. Avoid release to the environment[8].

Handling and Storage
Proper handling and storage are crucial to maintain the integrity of the compound and ensure

laboratory safety.
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Parameter Recommendation

Handling

Handle in accordance with good industrial

hygiene and safety practices[7]. Ensure

adequate ventilation, especially in confined

areas. Eyewash stations and safety showers

should be close to the workstation location[7].

Avoid contact with skin and eyes[7].

Storage

Store in a dry, dark place[3]. Keep the container

tightly closed[7][9]. Recommended storage

temperatures are 0-4°C for the short term (days

to weeks) and -20°C for the long term (months

to years)[3].

Incompatible Materials Oxidizing agents[7].

General Experimental Safety Protocols
The following protocols are based on general safety procedures for handling potentially

hazardous laboratory chemicals.

Personal Protective Equipment (PPE)
A diagram illustrating the necessary PPE for handling this compound is provided below.
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Required Personal Protective Equipment (PPE)

Lab Coat Chemical-Resistant Gloves
(e.g., Nitrile) Splash-Proof Goggles

Face Shield
(if splash risk is high)

Consider

Researcher

Wears Wears Wears

Click to download full resolution via product page

Caption: Required PPE for handling m-PEG5-phosphonic acid ethyl ester.

First-Aid Measures
In case of exposure, follow the first-aid measures outlined below. Seek medical attention if

symptoms persist or are severe.
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Route of Exposure

Immediate Actions

Exposure Event

Skin Contact Eye Contact Inhalation Ingestion

Take off contaminated clothing.
Rinse skin with plenty of water/shower for at least 15 minutes.

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing.

Remove person to fresh air and keep comfortable for breathing.
Rinse mouth. Do NOT induce vomiting.

Call a POISON CENTER or doctor.

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: First-aid procedures for exposure to m-PEG5-phosphonic acid ethyl ester.

Spill Response
A general workflow for responding to a chemical spill is outlined below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b609273?utm_src=pdf-body-img
https://www.benchchem.com/product/b609273?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609273?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Spill Occurs

Evacuate Immediate Area
Alert Others

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Contain Spill with Inert Absorbent Material
(e.g., sand, silica gel)

Collect Spill Residue into a
Suitable, Closed Container for Disposal

Clean Spill Area Thoroughly

Dispose of Waste According to
Institutional and Local Regulations

Click to download full resolution via product page

Caption: General workflow for chemical spill response.

Fire-Fighting Measures
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Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific Hazards: Hazardous decomposition products may include carbon monoxide, carbon

dioxide, and oxides of phosphorus[7].

Protective Equipment: As in any fire, wear a self-contained breathing apparatus (pressure-

demand, MSHA/NIOSH approved or equivalent) and full protective gear[7].

Ecological Information
Based on data for related compounds, this chemical may be toxic to aquatic life with long-

lasting effects[8]. Avoid release into the environment and do not let the product enter drains[8].

Disposal Considerations
Dispose of contents and container in accordance with local, regional, national, and international

regulations. Do not dispose of down the drain. Waste should be sent to an approved waste

disposal plant[7].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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